BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Amino-1-benzylpiperidine molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602

Technical Guide: 4-Amino-1-benzylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and synthesis of 4-Amino-1-benzylpiperidine, a versatile intermediate in the
pharmaceutical and chemical industries. This document is intended to serve as a foundational
resource for professionals engaged in drug discovery, organic synthesis, and medicinal
chemistry.

Core Molecular Data

4-Amino-1-benzylpiperidine is a substituted piperidine derivative that serves as a crucial
building block in the synthesis of more complex bioactive molecules.[1] Its chemical identity is
defined by its molecular formula and weight, which are fundamental parameters for any
experimental and developmental work.

The quantitative molecular data for 4-Amino-1-benzylpiperidine is summarized in the table
below. These values are collated from various chemical suppliers and databases. A slight
variance in molecular weight is attributable to differences in the precision of atomic mass
values used in the calculations.
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Parameter Value References
Molecular Formula Ci12H1sNz2 [1112113114]
Molecular Weight 190.29 g/mol [1][3]
190.285 g/mol [2]

190.28 g/mol [4]

CAS Number 50541-93-0 [3][4]

Synthesis Protocol: Reductive Amination

A prevalent method for the synthesis of 4-Amino-1-benzylpiperidine is the reductive
amination of 1-benzyl-4-piperidone.[5] This common and effective synthetic route is a
cornerstone of medicinal chemistry for the formation of amines.

Experimental Methodology

The synthesis involves the reaction of 1-benzyl-4-piperidone with an amine source, such as
ammonia or ammonium acetate, to form an intermediate imine. This intermediate is then
reduced in situ to the desired primary amine, 4-Amino-1-benzylpiperidine.

Key reagents and conditions include:
» Starting Material: 1-benzyl-4-piperidone
e Amine Source: Ammonia or Ammonium Acetate

e Reducing Agent: A common choice is sodium cyanoborohydride (NaBHsCN) or catalytic
hydrogenation.[5]

e Solvent: The reaction is typically carried out under anhydrous conditions in a solvent like
methanol or tetrahydrofuran (THF).[5]

o Temperature: The reaction generally proceeds at room temperature or with gentle heating.[5]

General Procedure:
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e 1-benzyl-4-piperidone is dissolved in an appropriate anhydrous solvent (e.g., methanol).
e An excess of the amine source (e.g., ammonium acetate) is added to the solution.

e The reducing agent (e.g., sodium cyanoborohydride) is added portion-wise to the reaction
mixture.

e The reaction is stirred at room temperature or gently heated for a duration sufficient to
ensure the completion of the reaction, which can be monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

» Upon completion, the reaction is quenched, and the product is isolated and purified, typically
through distillation in vacuo or recrystallization of a salt form.

Synthetic Workflow Visualization

The logical flow of the reductive amination synthesis for 4-Amino-1-benzylpiperidine is
depicted in the following diagram. This visualization outlines the key stages from starting
materials to the final product.
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Caption: Synthetic workflow for 4-Amino-1-benzylpiperidine.

Applications in Research and Development

4-Amino-1-benzylpiperidine is primarily utilized as a versatile intermediate in the
pharmaceutical sector.[1] Its structure, featuring a reactive primary amine and a benzyl-
protected piperidine ring, allows for diverse chemical modifications.[1] This makes it an
invaluable building block in the development of:

o Central Nervous System (CNS) Agents: It is a precursor for compounds targeting
neurotransmitter receptors, such as dopamine and sigma receptors.[5]

» Analgesics and Psychoactive Agents: The piperidine scaffold is common in many analgesics
and other psychoactive drugs.[1]

In conclusion, 4-Amino-1-benzylpiperidine is a key molecular entity in the landscape of
medicinal chemistry. A thorough understanding of its fundamental properties and synthesis is
essential for its effective application in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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